3-Amino-5,5-dimethyloxolan-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Amino-5,5-dimethyloxolan-2-one hydrochloride (3-AOD) is an organic compound of the oxolan-2-one family, which is commonly used in scientific research. It is a white, odorless and crystalline solid, with a molecular weight of 227.71 g/mol and a melting point of 210-213 °C. 3-AOD is soluble in water, alcohol, and ether, and is insoluble in benzene and chloroform. Its hydrochloride salt is used as a reagent in organic synthesis and in the preparation of pharmaceuticals. 3-AOD has been used in a variety of scientific research applications, including the synthesis of new molecules, the study of its mechanism of action, and the investigation of its biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Suzuki-Miyaura Reaction : 3-Amino-5,5-dimethyloxolan-2-one hydrochloride derivatives have been synthesized using the Suzuki-Miyaura reaction. This reaction involves the use of arylboronic acids, Pd(PPh3)4, and K2CO3 to create novel oxolan-2-one derivatives (Ghochikyan et al., 2019).
Synthesis of Isoxazole Derivatives : This chemical has been used in synthesizing 5-arylisoxazole derivatives. The process involves an aqueous medium without catalysts, highlighting an environmentally friendly approach (Dou et al., 2013).
Pharmaceutical Research and Drug Development
- Exploration of Experimental and Theoretical Properties : this compound has been studied for its structural properties using spectroscopic and molecular docking studies. This research contributes to understanding its potential in drug development (Fatima et al., 2021).
Materials Science and Analytical Techniques
- Structural Characterization : The compound has been involved in studies for characterizing polymorphic forms of pharmaceutical compounds. Techniques like X-ray diffraction and spectroscopy are used to understand its physical and chemical properties (Vogt et al., 2013).
Catalysis and Chemical Reactions
- Synthesis of Amidolanthanides : Research has been conducted on the synthesis of amidolanthanides using derivatives of this compound. These compounds are then used as catalysts for enantioselective hydroamination/cyclization (Wang et al., 2008).
Corrosion Inhibition
- Use in Corrosion Inhibition : The chemical has shown potential in the field of corrosion inhibition, providing insights into the interaction of compounds with metal surfaces (John et al., 2017).
properties
IUPAC Name |
3-amino-5,5-dimethyloxolan-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2.ClH/c1-6(2)3-4(7)5(8)9-6;/h4H,3,7H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDRZWKRMDUPEIC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C(=O)O1)N)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60935642 |
Source
|
Record name | 3-Amino-5,5-dimethyloxolan-2-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60935642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15722-67-5 |
Source
|
Record name | 2(3H)-Furanone, dihydro-3-amino-5,5-dimethyl-, hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015722675 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-5,5-dimethyloxolan-2-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60935642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-5,5-dimethyloxolan-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.